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molecular formula C9H13NO B8338315 N-cyclopropyl-2,2-dimethylbut-3-ynamide

N-cyclopropyl-2,2-dimethylbut-3-ynamide

Cat. No. B8338315
M. Wt: 151.21 g/mol
InChI Key: PYHLCGPIXIWEGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08883778B2

Procedure details

To a stirred solution of 1,1-dimethyl-3-butynoic acid (247 mg, 2.2 mmol), cyclopropylamine (0.23 mL, 3.3 mmol), HOBt.H2O (506 mg, 3.3 mmol) and i-Pr2NEt (1.2 mL, 6.6 mmol) in CH2Cl2 (10 mL) was added EDC.HCl (633 mg, 3.3 mmol). The mixture was stirred at rt for 18 h, diluted with ether (90 mL), washed with 5% aq HCl (15 mL) and satd aq NaHCO3 (15 mL), and dried over Na2SO4. Removal of the solvent left N-cyclopropyl-2,2-dimethylbut-3-ynamide (187 mg, 56%). 1H NMR (CDCl3) 0.53 (m, 2H), 0.79 (m, 2H), 1.44 (s, 6H), 2.45 (s, 1H), 2.73 (m, 1H), 6.76 (br s, 1H).
[Compound]
Name
1,1-dimethyl-3-butynoic acid
Quantity
247 mg
Type
reactant
Reaction Step One
Name
cyclopropylamine
Quantity
0.23 mL
Type
reactant
Reaction Step Two
Name
HOBt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
H2O
Quantity
506 mg
Type
reactant
Reaction Step Four
Name
i-Pr2NEt
Quantity
1.2 mL
Type
reactant
Reaction Step Four
Name
EDC.HCl
Quantity
633 mg
Type
reactant
Reaction Step Four
Name
CH2Cl2
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
ether
Quantity
90 mL
Type
solvent
Reaction Step Five
Name
N-cyclopropyl-2,2-dimethylbut-3-ynamide

Identifiers

REACTION_CXSMILES
[CH:1]1([NH2:4])[CH2:3][CH2:2]1.[CH:5]1C=CC2N(O)N=NC=2[CH:10]=1.[OH2:15].CCN([CH:22]([CH3:24])[CH3:23])C(C)C.[CH3:25]CN=C=NCCCN(C)C.Cl>C(Cl)Cl.CCOCC>[CH:1]1([NH:4][C:25](=[O:15])[C:22]([CH3:23])([CH3:24])[C:5]#[CH:10])[CH2:3][CH2:2]1 |f:4.5|

Inputs

Step One
[Compound]
Name
1,1-dimethyl-3-butynoic acid
Quantity
247 mg
Type
reactant
Smiles
Step Two
Name
cyclopropylamine
Quantity
0.23 mL
Type
reactant
Smiles
C1(CC1)N
Step Three
Name
HOBt
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=1C=CC2=C(C1)N=NN2O
Step Four
Name
H2O
Quantity
506 mg
Type
reactant
Smiles
O
Name
i-Pr2NEt
Quantity
1.2 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
EDC.HCl
Quantity
633 mg
Type
reactant
Smiles
CCN=C=NCCCN(C)C.Cl
Name
CH2Cl2
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl
Step Five
Name
ether
Quantity
90 mL
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at rt for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with 5% aq HCl (15 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
Removal of the solvent
WAIT
Type
WAIT
Details
left N-cyclopropyl-2,2-dimethylbut-3-ynamide (187 mg, 56%)

Outcomes

Product
Details
Reaction Time
 18 h
Name
N-cyclopropyl-2,2-dimethylbut-3-ynamide
Type
Smiles
C1(CC1)NC(C(C#C)(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.